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Compound of Interest

3-[(2-MethyI-3-
Compound Name:

furoyl)lamino]benzoic acid
CAS No.: 298686-55-2

Cat. No.: B1347439

Get Quote

\ J

Compound Identity: 3-[(2-methyl-3-furoyl)amino]benzoic acid CAS Registry Number:
298686-55-2 Molecular Formula: C13H11NO4 Molecular Weight: 245.23 g/mol [1][2][3]

Executive Summary: The Physicochemical Profile

Status:Conditional Stability in Aqueous Media.[2]

CAS 298686-55-2 is a carboxylic acid derivative containing a furan moiety.[1][2][3][4][5][€] Its
behavior in bioassays is governed by two critical factors: pH-dependent solubility (driven by the
benzoic acid group) and oxidative sensitivity (driven by the electron-rich furan ring).[1][2][3]

Unlike many basic drugs (e.g., kinase inhibitors like Vandetanib) that precipitate at neutral pH,
this compound is acidic.[2][3] It is generally more soluble in neutral bioassay buffers (pH 7.[2]
[3]4) than in acidic stock solutions, provided the cation concentration (ionic strength) is
managed correctly.[2][3]

Core Stability Modules
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Module A: The Solubility-pH Switch (The "Crash" Risk)

The primary failure mode for this compound in bioassays is precipitation due to incorrect pH
handling.[2][3] The benzoic acid moiety has a pKa of approximately 4.2.

e In DMSO (Stock): The compound exists as the neutral, protonated species.[2][3] It is highly
soluble.[2]

 In Acidic Buffer (pH < 5): The compound remains protonated and uncharged.[2][3] Aqueous
solubility is low.[2][7][8] Risk of precipitation is HIGH.[2]

 In Neutral Buffer (pH 7.4): The compound deprotonates to the benzoate anion (

).[1][2][3] Aqueous solubility is improved. Risk of precipitation is LOW (unless
calcium/magnesium salts form insoluble complexes).[2][3]

Technical Recommendation: Always ensure your assay buffer pH is > 6.0 before adding the
compound.[2] If you are running an acidic assay (e.g., lysosomal targets at pH 4.5 or 5.0), you
must validate solubility empirically, as the compound will likely crash out of solution.[2][3]

Module B: Chemical Integrity (The Furan Vulnerability)

The furan ring in CAS 298686-55-2 is an electron-rich heterocycle.[1][2] While the amide linker
is hydrolytically stable, the furan is susceptible to:

» Photo-oxidation: Exposure to ambient light can generate singlet oxygen, leading to ring
opening (oxidative degradation).[2][3]

» Acid-catalyzed ring opening: Prolonged storage in highly acidic media can degrade the furan
core.[1][2]

Technical Recommendation:
¢ Protect from Light: Store all stocks and assay plates in amber tubes or wrap in foil.

» Avoid Vigorous Vortexing: Minimizes oxygen saturation in the working solution.[2]

Validated Protocols
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Protocol 1: The "Intermediate Dilution" Method

Directly shooting 100% DMSO stock into a purely aqueous buffer can cause "shock
precipitation” due to local high concentrations.[2] Use this stepwise protocol to ensure stability.

Reagents:
e Stock: 10 mM CAS 298686-55-2 in anhydrous DMSO.

 Intermediate Buffer: PBS (pH 7.4) + 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20.
[11[2][3]

o Assay Buffer: Your specific bioassay medium.[2][3]
Workflow:
e Thaw DMSO stock at Room Temperature (RT). Vortex briefly.

» Prepare Intermediate: Dilute Stock 1:10 into the Intermediate Buffer (e.g., 5 pL Stock + 45 pL
Buffer).

o Note: The BSA/Tween acts as a solubility chaperone during the transition from organic to
agueous phase.

 Final Dilution: Dilute the Intermediate 1:100 into the Assay Buffer to reach the final testing
concentration (e.g., 10 uM).

 Incubate: Allow to equilibrate for 15 minutes at RT before adding to cells/enzyme.

Protocol 2: Quality Control Check (Visual)

Before running a high-throughput screen, perform a "Turbidity Check™:
o Prepare the compound at 2x the final assay concentration in the assay buffer.
e Measure Absorbance at 600 nm (OD600).

e Pass Criteria: OD600 < 0.005 (relative to buffer blank).
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 Fail Criteria: OD600 > 0.01 (indicates micro-precipitation/aggregation).[2][3]

Visual Troubleshooting Guides

Diagram 1: Solubility & Stability Decision Tree
This flowchart guides you through the logic of handling CAS 298686-55-2 based on your assay

conditions.
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Caption: Logical flow for predicting solubility failures based on pH and environmental factors.

Diagram 2: Serial Dilution Workflow

Visualizing the "Intermediate Dilution” method to prevent shock precipitation.
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Caption: Step-wise dilution strategy to maintain solubility during the transition from organic to
agueous solvent.

Quantitative Data Summary

Parameter Value/Condition Implication for Bioassay

Soluble at pH > 5.5; Insoluble

Ka (Acid ~4.2 (Carboxylic Acid
Pa ( ) ( Y ) at pH < 4.[1][2][3]0.
) Moderate lipophilicity; requires
LogP (Octanol/Water) ~2.5 (Estimated)
DMSO for stock.[2][3]
DMSO Solubility > 20 mg/mL Excellent stock solvent.[2]
N Good for standard assays
PBS Solubility (pH 7.4) ~0.5- 1.0 mg/mL ]
(typically < 100 uM).[1]12][3]
PBS Solubility (pH 4.0) < 0.01 mg/mL CRITICAL FAILURE POINT.
) o ) ) Must be stored in amber
Light Sensitivity High (Furan ring)

vials/dark.[2][3]

Frequently Asked Questions (FAQ)

Q1: My compound precipitated immediately upon adding to the cell culture media. Why? A:
This is likely "Shock Precipitation."[2] Even though the compound is soluble at pH 7.4, the local
concentration at the tip of your pipette tip exceeds the solubility limit when a droplet of 100%
DMSO hits the water. Solution: Use the Intermediate Dilution Protocol (see Section 3) and
ensure rapid mixing or vortexing during addition.[2][3]

Q2: Can | store the diluted aqueous solution at 4°C for use next week? A:No. While the amide
bond is stable, the furan ring is sensitive to oxidation over time in aqueous solution.
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Furthermore, "salting out" can occur at lower temperatures.[2] Best Practice: Prepare aqueous
dilutions fresh daily.

Q3: | see a color change (yellowing) in my DMSO stock after 6 months. Is it still good?
A:Proceed with Caution. Yellowing often indicates oxidation of the furan ring or trace impurities.
Run an LC-MS to check purity. If purity is <95%, discard the stock. Store future stocks at -20°C
or -80°C under argon/nitrogen to prevent this.[1][2][3]

Q4: Does this compound bind to plastic? A: Moderately.[2][3] As a lipophilic molecule (LogP
~2.5), it can adhere to polystyrene.[2][3] We recommend using Low-Binding Polypropylene
plates and tips.[1][2][3] Adding 0.01% Tween-20 to your buffer significantly reduces surface
adsorption.[1][2][3]
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Delivery Reviews, 46(1-3), 3-26.[1][2][3] (General principles of solubility for carboxylic acid
derivatives).

e Di, L., & Kerns, E. H. (2006).[2][3] "Biological assay challenges from compound solubility:
strategies for bioassay optimization.” Drug Discovery Today, 11(9-10), 446-451.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Bafilomycin Al | CAS 88899-55-2 | Autophagy inhibitor | StressMarq Biosciences Inc.
[stressmarg.com]
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To cite this document: BenchChem. [Technical Support Center: Stability & Handling of CAS
298686-55-2]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-of-cas-298686-55-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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